(±)-Blebbistatin
(±)-Blebbistatin
Blebbistatin is a pyrroloquinoline that is 1,2,3,3a-tetrahydro-H-pyrrolo[2,3-b]quinolin-4-one substituted by a hydroxy group at position 3a, a methyl group at position 6 and a phenyl group at position 1. It acts as an inhibitor of ATPase activity of non-muscle myosin II. It has a role as an inhibitor. It is a pyrroloquinoline, a cyclic ketone, a tertiary alcohol and a tertiary alpha-hydroxy ketone.
Brand Name:
Vulcanchem
CAS No.:
674289-55-5
VCID:
VC0521539
InChI:
InChI=1S/C18H16N2O2/c1-12-7-8-15-14(11-12)16(21)18(22)9-10-20(17(18)19-15)13-5-3-2-4-6-13/h2-8,11,22H,9-10H2,1H3
SMILES:
CC1=CC2=C(C=C1)N=C3C(C2=O)(CCN3C4=CC=CC=C4)O
Molecular Formula:
C18H16N2O2
Molecular Weight:
292.3 g/mol
(±)-Blebbistatin
CAS No.: 674289-55-5
Inhibitors
VCID: VC0521539
Molecular Formula: C18H16N2O2
Molecular Weight: 292.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 674289-55-5 |
|---|---|
| Product Name | (±)-Blebbistatin |
| Molecular Formula | C18H16N2O2 |
| Molecular Weight | 292.3 g/mol |
| IUPAC Name | 3a-hydroxy-6-methyl-1-phenyl-2,3-dihydropyrrolo[2,3-b]quinolin-4-one |
| Standard InChI | InChI=1S/C18H16N2O2/c1-12-7-8-15-14(11-12)16(21)18(22)9-10-20(17(18)19-15)13-5-3-2-4-6-13/h2-8,11,22H,9-10H2,1H3 |
| Standard InChIKey | LZAXPYOBKSJSEX-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1)N=C3C(C2=O)(CCN3C4=CC=CC=C4)O |
| Canonical SMILES | CC1=CC2=C(C=C1)N=C3C(C2=O)(CCN3C4=CC=CC=C4)O |
| Appearance | Solid powder |
| Description | Blebbistatin is a pyrroloquinoline that is 1,2,3,3a-tetrahydro-H-pyrrolo[2,3-b]quinolin-4-one substituted by a hydroxy group at position 3a, a methyl group at position 6 and a phenyl group at position 1. It acts as an inhibitor of ATPase activity of non-muscle myosin II. It has a role as an inhibitor. It is a pyrroloquinoline, a cyclic ketone, a tertiary alcohol and a tertiary alpha-hydroxy ketone. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Blebbistatin; (±)-Blebbistatin; |
| Reference | 1: Rauscher AÁ, Gyimesi M, Kovács M, Málnási-Csizmadia A. Targeting Myosin by Blebbistatin Derivatives: Optimization and Pharmacological Potential. Trends Biochem Sci. 2018 Jul 26. pii: S0968-0004(18)30123-3. doi: 10.1016/j.tibs.2018.06.006. [Epub ahead of print] Review. PubMed PMID: 30057142. 2: Shin JW, Swift J, Ivanovska I, Spinler KR, Buxboim A, Discher DE. Mechanobiology of bone marrow stem cells: from myosin-II forces to compliance of matrix and nucleus in cell forms and fates. Differentiation. 2013 Oct;86(3):77-86. doi: 10.1016/j.diff.2013.05.001. Epub 2013 Jun 19. Review. PubMed PMID: 23790394; PubMed Central PMCID: PMC3964600. 3: Watanabe M, Kobirumaki F, Yumoto M. [Direct regulation of contractile filaments: novel therapeutic strategy for vasospasm treatment]. Nihon Yakurigaku Zasshi. 2009 Mar;133(3):130-3. Review. Japanese. PubMed PMID: 19282614. 4: Rehfeldt F, Engler AJ, Eckhardt A, Ahmed F, Discher DE. Cell responses to the mechanochemical microenvironment--implications for regenerative medicine and drug delivery. Adv Drug Deliv Rev. 2007 Nov 10;59(13):1329-39. Epub 2007 Aug 14. Review. PubMed PMID: 17900747; PubMed Central PMCID: PMC4124491. 5: Mitchison TJ. Probing cell division with "chemical genetics". Harvey Lect. 2002-2003;98:19-40. Review. PubMed PMID: 16033156. |
| PubChem Compound | 3476986 |
| Last Modified | Nov 11 2021 |
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